Cas no 125982-23-2 ((S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate)
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate
- Tert-butyl (s)-(6-oxotetrahydro-2h-pyran-3-yl)carbamate
- tert-butyl N-[(3S)-6-oxooxan-3-yl]carbamate
- C72046
- NIZFUEFAOHKWFS-ZETCQYMHSA-N
- SCHEMBL14249955
- (S)-tert-Butyl(6-oxotetrahydro-2H-pyran-3-yl)carbamate
- MFCD30730115
- CS-0137084
- AKOS032944837
- BS-14775
- tert-butyl [(35)-6-oxotetrahydro-2H-pyran-3-yl]carbamate
- 125982-23-2
-
- MDL: MFCD30730115
- Inchi: 1S/C10H17NO4/c1-10(2,3)15-9(13)11-7-4-5-8(12)14-6-7/h7H,4-6H2,1-3H3,(H,11,13)/t7-/m0/s1
- InChI Key: NIZFUEFAOHKWFS-ZETCQYMHSA-N
- SMILES: O1C(CC[C@@H](C1)NC(=O)OC(C)(C)C)=O
Computed Properties
- Exact Mass: 215.11575802g/mol
- Monoisotopic Mass: 215.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 64.599
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO470-200mg |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 200mg |
216.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO470-5g |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 5g |
3780.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO470-50mg |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 50mg |
87.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO470-1g |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 1g |
864.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO470-250mg |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 250mg |
306CNY | 2021-05-07 | |
| Chemenu | CM328276-1000g |
tert-butyl N-(6-oxooxan-3-yl)carbamate |
125982-23-2 | 95%+ | 1000g |
$19200 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X36305-250mg |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 250mg |
¥116.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X36305-25g |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 25g |
¥7601.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X36305-1g |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 1g |
¥308.0 | 2024-07-16 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X36305-5g |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate |
125982-23-2 | 97% | 5g |
¥1522.0 | 2024-07-16 |
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate
Comprehensive Overview of (S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate (CAS No. 125982-23-2)
(S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate, identified by its CAS number 125982-23-2, is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This compound belongs to the class of carbamate-protected amino alcohols, which are pivotal in asymmetric synthesis and drug development. Its structural features, including the tetrahydropyran ring and tert-butyl carbamate group, make it a versatile building block for designing bioactive molecules.
The growing interest in chiral auxiliaries and enantioselective synthesis has propelled the demand for compounds like (S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate. Researchers frequently search for "chiral building blocks for drug discovery" or "applications of carbamate derivatives in pharmaceuticals," highlighting its relevance in modern medicinal chemistry. Its CAS number 125982-23-2 is often referenced in patent literature and academic journals, underscoring its industrial significance.
One of the key advantages of this compound lies in its ability to serve as a precursor for peptidomimetics and small-molecule inhibitors. Recent studies have explored its role in targeting enzyme modulation and receptor binding, aligning with trends in personalized medicine and structure-activity relationship (SAR) studies. The tetrahydropyran moiety, in particular, is a hotspot for modifications due to its conformational rigidity and bioavailability enhancement properties.
From a synthetic perspective, (S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate is often prepared via asymmetric hydrogenation or enzymatic resolution methods. Queries like "how to synthesize chiral tetrahydropyran derivatives" or "optimization of carbamate protection strategies" reflect the technical challenges and innovations associated with its production. The compound's stereochemical purity is critical for downstream applications, necessitating advanced analytical techniques such as HPLC and chiral chromatography for quality control.
In the context of green chemistry, researchers are increasingly investigating solvent-free or catalytic approaches to derivatize (S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate. This aligns with broader industry shifts toward sustainable synthesis and waste reduction. Its compatibility with flow chemistry systems further enhances its appeal for scalable manufacturing.
Beyond pharmaceuticals, this compound has potential applications in material science, particularly in designing chiral polymers or liquid crystals. The integration of its carbamate functionality into hybrid materials is an emerging area of exploration, driven by searches for "advanced functional materials from chiral intermediates."
In summary, (S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate (CAS No. 125982-23-2) exemplifies the intersection of chiral chemistry, drug design, and sustainable technology. Its multifaceted utility ensures continued relevance in both academic and industrial settings, addressing contemporary challenges in molecular innovation.
125982-23-2 ((S)-tert-Butyl (6-oxotetrahydro-2H-pyran-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)